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Compound Name:
chlorophenyl)ethanol

Cat. No.: B7997377
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Document Control:

¢ Subject: 2-(2-Butoxy-5-chlorophenyl)ethanol

o CAS Registry Number: 1443352-36-0

e Role: Pharmaceutical Intermediate / Fine Chemical Building Block

¢ Target Audience: Medicinal Chemists, Process Safety Engineers, HSE Officers

Executive Summary & Chemical Identity

2-(2-Butoxy-5-chlorophenyl)ethanol is a functionalized phenethyl alcohol derivative. It
features a lipophilic butoxy tail and a halogenated aromatic core, making it a valuable "scaffold"
in the synthesis of G-protein coupled receptor (GPCR) ligands and kinase inhibitors. Its
structural motifs—specifically the 5-chloro-2-alkoxy substitution pattern—are often employed to
modulate metabolic stability and receptor binding affinity in drug candidates [1].

Chemical Characterization Table
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Parameter Specification

CAS Number 1443352-36-0

IUPAC Name 2-(2-Butoxy-5-chlorophenyl)ethanol
Molecular Formula C12H17CIO2

Molecular Weight 228.72 g/mol

SMILES CCCCOclc(cc(ccr)chcco

Physical State

Viscous Liquid or Low-Melting Solid

(Temperature dependent)

Solubility

Soluble in DMSO, Methanol, DCM; Insoluble in
Water

Predicted LogP

~3.4 (Lipophilic)

Hazard Identification & Risk Assessment (SAR-

Based)

Note: As a specialized research chemical, specific toxicological data (e.g., LD50) may be

limited. The following assessment is derived from Structure-Activity Relationship (SAR)

analysis of analogous chlorinated phenethyl alcohols.

GHS Classification (Provisional)

Based on the chemical class (halogenated aromatic ether/alcohol), the substance is classified

as Warning.

e H315: Causes skin irritation. (Mechanism: Lipophilic solvent action of the butoxy group

combined with phenolic ether properties).

e H319: Causes serious eye irritation. (Mechanism: Direct interaction of the alcohol moiety

with mucosal membranes).

o H335: May cause respiratory irritation. (Risk: Inhalation of mists/vapors during heating or

synthesis).
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e H412: Harmful to aquatic life with long-lasting effects. (Inferred from chlorobenzene
substructure).

Toxicology Insights

» Acute Toxicity: Predicted to be moderate.[1] The chloro substituent typically increases
metabolic stability, potentially prolonging systemic exposure compared to non-halogenated
analogs.

o Sensitization: Chlorinated aromatics carry a risk of skin sensitization. While not a confirmed
sensitizer, it should be handled as a potential allergen (Skin Sens. 1B) in predictive risk
models.

Safe Handling & Operational Protocols

Core Directive: Treat as a Potent Compound (OEB 2/3) until definitive toxicology data rules out
high potency.

Engineering Controls

e Primary Containment: All open handling (weighing, transfer) must occur within a certified
Chemical Fume Hood.

e Process Enclosure: For synthesis scales >10g, use closed-system glassware (Schlenk lines)
to prevent vapor release.

Personal Protective Equipment (PPE) Matrix

o Respiratory: NIOSH-approved N95 (for solids) or P100/Organic Vapor cartridge (for
liquids/solutions) if outside a fume hood.

e Dermal: Double-gloving recommended.
o Inner Layer: Nitrile (0.11 mm).
o Quter Layer: Nitrile (0.11 mm) or Neoprene for prolonged contact.

e Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid handling.
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Operational Workflow Diagram

The following diagram outlines the decision logic for handling this compound based on physical
state and quantity.

Start: Handling 2-(2-Butoxy-5-chlorophenyl)ethanol

Check Physical State

Solid / Powder Liquid / Solution

Weighing > 1g Liquid Transfer

Powder Containment Hood Use Syringe/Cannula
or Glove Box (Avoid Open Pouring)

-

Standard Fume Hood
(Sash at 18 inches)

Weighing < 1g

Click to download full resolution via product page

Caption: Operational Safety Decision Matrix for CAS 1443352-36-0. Darker red nodes indicate
higher containment requirements.

Synthesis & Reactivity Context

Understanding the reactivity is crucial for safety during experimentation. This compound is
typically used as a nucleophile or an electrophile precursor.
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Key Reactions & Risks
o Oxidation (to Aldehyde/Acid):

o Reagents: Dess-Martin Periodinane, Swern conditions.

o Risk:[2] Exothermic reaction. Ensure cooling (0°C to -78°C) to prevent thermal runaway.
» Sulfonylation/Halogenation (Activation of Alcohol):

o Reagents: Mesyl chloride (MsCIl), Thionyl chloride (SOCL2).

o Risk:[2] Release of HCI or SOz gas. Scrubbers required.
e Nucleophilic Substitution:

o Context: The alcohol group is often converted to a leaving group to couple with amines
(e.g., in Vilanterol-like synthesis workflows).

Reactivity Workflow

(gl)élgﬁtlgg) ———————— | Risk: Exotherm
2-(2-Butoxy-5-chlorophenyl)ethanol MsCl / SOCI2 Activation e Al /v
(CAS 1443352-36-0) gl (Vesylate/Halide) R | 5 FCECES)
%‘
Coupling
(Ether/Amine Formation)

Click to download full resolution via product page

Caption: Primary synthetic pathways and associated process hazards.

Emergency Response & Waste Management
First Aid Protocols

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC154330010&productDescription=2-BUTOXYETHANOL+99%25+1+LITER&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154330010&productDescription=2-BUTOXYETHANOL+99%25+1+LITER&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b7997377/docs?utm_src=pdf-body-img#technical-guide-safety-handling-of-2-2-butoxy-5-chlorophenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7997377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Medical
Surveillance: Monitor for delayed pulmonary edema if heated vapors were inhaled.

Skin Contact: Wash with polyethylene glycol 400 (if available) or soap and water for 15
minutes. Lipophilic nature makes water-only washing less effective.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][3]

Spill Management

Evacuate: Clear the immediate area.
PPE: Don full PPE (Goggles, Nitrile Gloves, Lab Coat).

Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use combustible materials like
sawdust.

Decontaminate: Wipe surface with 10% bleach solution followed by ethanol to solubilize
residues.

Disposal

Classification: Hazardous Chemical Waste (Halogenated Organic).

Method: High-temperature incineration equipped with a scrubber for hydrogen chloride (HCI)
gas. Do not dispose of in standard drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Butoxyethanol, 2- (CICADS) [inchem.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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